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Compound Name:
2-(6-Methylbenzofuran-3-

yl)acetate

Cat. No.: B115163 Get Quote

Comparative Safety Profile of 2-(6-
Methylbenzofuran-3-yl)acetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the safety profile of 2-(6-Methylbenzofuran-3-
yl)acetate. Due to the limited publicly available safety data for this specific compound, this

analysis contextualizes its potential hazards by comparing it with structurally related

benzofuran derivatives and a common laboratory solvent, methyl acetate. This guide is

intended to inform on safe handling practices and highlight areas where further toxicological

assessment may be required.

Executive Summary
Direct experimental safety data for 2-(6-Methylbenzofuran-3-yl)acetate is scarce. However,

information from suppliers indicates that the related compound, 2-(6-methyl-1-benzofuran-3-

yl)acetic acid, is classified as a skin irritant.[1] For a more comprehensive understanding, this

guide draws comparisons with Methyl 2-(6-hydroxybenzofuran-3-yl)acetate, the broader class

of benzofuran derivatives, and Methyl Acetate. Benzofuran derivatives, as a class, exhibit a

wide range of biological activities, and their toxicological profiles can vary significantly with

substitution.[2][3][4] Therefore, caution is advised when handling 2-(6-Methylbenzofuran-3-
yl)acetate, and appropriate personal protective equipment should be used.
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Data Presentation
Table 1: GHS Hazard Comparison

Compound GHS Pictogram(s) Signal Word
Hazard
Statement(s)

2-(6-Methyl-1-

benzofuran-3-

yl)acetate

Warning
H315: Causes skin

irritation[1]

Methyl 2-(6-

hydroxybenzofuran-3-

yl)acetate

Warning

H315: Causes skin

irritationH319: Causes

serious eye

irritationH335: May

cause respiratory

irritation[5]

2,3-Benzofuran Warning

H226: Flammable

liquid and

vapourH351:

Suspected of causing

cancerH373: May

cause damage to

organs (Liver) through

prolonged or repeated

exposureH412:

Harmful to aquatic life

with long lasting

effects[6]

Methyl Acetate Danger

H225: Highly

flammable liquid and

vaporH319: Causes

serious eye

irritationH336: May

cause drowsiness or

dizziness[7]
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Table 2: Physical and Toxicological Properties

Property
2-(6-Methyl-1-
benzofuran-3-
yl)acetate

Methyl 2-(6-
hydroxybenzof
uran-3-
yl)acetate

2,3-
Benzofuran

Methyl Acetate

Molecular

Formula
C12H12O2[1] C11H10O4[5] C8H6O C3H6O2

Molecular Weight 190.19 g/mol [1] 206.20 g/mol [5] 118.13 g/mol 74.08 g/mol

Acute Oral LD50 Not available Not available Not available
3,705 mg/kg

(rabbit)[7]

Skin Irritation
Causes skin

irritation[1]

Causes skin

irritation[5]

No information

available[6]

No irritant

effect[7]

Eye Irritation Not available
Causes serious

eye irritation[5]

No information

available[6]
Irritating effect[7]

Carcinogenicity

(IARC)
Not listed Not classified[5]

Suspected of

causing

cancer[6]

Not listed[7]

Experimental Protocols
Detailed experimental protocols for assessing the safety of new chemical entities are provided

by organizations such as the Organisation for Economic Co-operation and Development

(OECD). Below are brief descriptions of key assays relevant to the hazards identified for the

compared compounds.

Acute Dermal Irritation/Corrosion (OECD Guideline 404): This test determines the potential of a

substance to cause irreversible (corrosion) or reversible (irritation) skin damage. The test

substance is applied to the shaved skin of a rabbit for a defined period. The skin is then

observed for signs of erythema (redness) and edema (swelling) at specified intervals.

Acute Eye Irritation/Corrosion (OECD Guideline 405): This method evaluates the potential for a

substance to produce irritation or damage to the eye. A small amount of the test substance is
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applied to the eye of a rabbit. The eye is then examined for effects on the cornea, iris, and

conjunctiva at specific time points.

Acute Oral Toxicity (OECD Guideline 423): This study provides information on the health

hazards likely to arise from a single, short-term oral exposure to a substance. The test

substance is administered to a group of rodents at a specific dose level. The animals are

observed for signs of toxicity and mortality over a set period.
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General Workflow for Chemical Safety Assessment
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Caption: A generalized workflow for the safety assessment of a new chemical compound.
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Conclusion
The available data on 2-(6-Methylbenzofuran-3-yl)acetate is insufficient to form a complete

safety profile. The GHS classification of the closely related acetic acid derivative suggests that

it is a skin irritant.[1] Broader comparisons within the benzofuran class reveal a wide spectrum

of potential biological effects, from therapeutic to toxic, including suspected carcinogenicity in

the case of the parent 2,3-benzofuran.[6]

Given these considerations, it is imperative that researchers, scientists, and drug development

professionals handle 2-(6-Methylbenzofuran-3-yl)acetate with a high degree of caution.

Standard laboratory safety protocols, including the use of gloves, safety glasses, and a lab

coat, are essential. Work in a well-ventilated area is also recommended. Further experimental

investigation into the toxicological properties of 2-(6-Methylbenzofuran-3-yl)acetate is

necessary to establish a definitive safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity
- PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. [PDF] Mini Review on Important Biological Properties of Benzofuran Derivatives |
Semantic Scholar [semanticscholar.org]

5. aksci.com [aksci.com]

6. tcichemicals.com [tcichemicals.com]

7. agilent.com [agilent.com]

To cite this document: BenchChem. [Comparative analysis of the safety profile of 2-(6-
Methylbenzofuran-3-yl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b115163?utm_src=pdf-body
https://www.echemi.com/products/pd2109082168-2-6-methyl-1-benzofuran-3-ylacetate.html
https://www.tcichemicals.com/BE/en/sds/B0060_EU_6N.pdf
https://www.benchchem.com/product/b115163?utm_src=pdf-body
https://www.benchchem.com/product/b115163?utm_src=pdf-body
https://www.benchchem.com/product/b115163?utm_src=pdf-custom-synthesis
https://www.echemi.com/products/pd2109082168-2-6-methyl-1-benzofuran-3-ylacetate.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9099631/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9099631/
https://www.researchgate.net/publication/236917570_Benzofuran_derivatives_A_patent_review
https://www.semanticscholar.org/paper/Mini-Review-on-Important-Biological-Properties-of-Asif/e1f9609809efb538eca53c0e1ab6befd3dcb2716
https://www.semanticscholar.org/paper/Mini-Review-on-Important-Biological-Properties-of-Asif/e1f9609809efb538eca53c0e1ab6befd3dcb2716
https://aksci.com/sds/3819AH_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/B0060_EU_6N.pdf
https://www.agilent.com/cs/library/msds/WRK-130A_NAEnglish.pdf
https://www.benchchem.com/product/b115163#comparative-analysis-of-the-safety-profile-of-2-6-methylbenzofuran-3-yl-acetate
https://www.benchchem.com/product/b115163#comparative-analysis-of-the-safety-profile-of-2-6-methylbenzofuran-3-yl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b115163#comparative-analysis-of-the-safety-profile-
of-2-6-methylbenzofuran-3-yl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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